Cas no 178047-82-0 (tert-butyl N-[(1S,2S,4R)-4-(1,3-benzodioxol-5-ylmethyl)-1-benzyl-2-hydroxy-5-[[(1S)-1-(2-methoxyethylcarbamoyl)-2-methyl-propyl]amino]-5-oxo-pentyl]carbamate)

• Product name: tert-butyl N-[(1S,2S,4R)-4-(1,3-benzodioxol-5-ylmethyl)-1-benzyl-2-hydroxy-5-[[(1S)-1-(2-methoxyethylcarbamoyl)-2-methyl-propyl]amino]-5-oxo-pentyl]carbamate
• CAS No: 178047-82-0
• MF: C₃₃H₄₇N₃O₈
• MW: 613.741589784622
• CID: 1366094
• PubChem ID: 472720

tert-butyl N-[(1S,2S,4R)-4-(1,3-benzodioxol-5-ylmethyl)-1-benzyl-2-hydroxy-5-[[(1S)-1-(2-methoxyethylcarbamoyl)-2-methyl-propyl]amino]-5-oxo-pentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1S,2S,4R)-4-(1,3-benzodioxol-5-ylmethyl)-1-benzyl-2-hydroxy-5-[[(1S)-1-(2-methoxyethylcarbamoyl)-2-methyl-propyl]amino]-5-oxo-pentyl]carbamate
• tert-butyl N-[(2S,3S,5R)-5-(1,3-benzodioxol-5-ylmethyl)-3-hydroxy-6-[[(2S)-1-(2-methoxyethylamino)-3-methyl-1-oxobutan-2-yl]amino]-6-oxo-1-phenylhexan-2-yl]carbamate
• 2-Oxa-5,8,14-triazapentadecan-15-oic acid, 10-(1,3-benzodioxol-5-ylmethyl)- 12-hydroxy-7-(1-methylethyl)-6,9-dioxo-13-(phenylmethyl)-, 1,1-dimethylethyl ester, [7S-(7R*,10S*,12R*,13R*)]-
• DTXSID80170417
• 178047-82-0
• 2-Oxa-5,8,14-triazapentadecan-15-oic acid, 10-(1,3-benzodioxol-5-ylmethyl)-12-hydroxy-7-(1-methylethyl)-6,9-dioxo-13-(phenylmethyl)-, 1,1-dimethylethyl ester, (7S-(7R*,10S*,12R*,13R*))-

• Inchi： InChI=1S/C33H47N3O8/c1-21(2)29(31(39)34-14-15-41-6)36-30(38)24(16-23-12-13-27-28(18-23)43-20-42-27)19-26(37)25(17-22-10-8-7-9-11-22)35-32(40)44-33(3,4)5/h7-13,18,21,24-26,29,37H,14-17,19-20H2,1-6H3,(H,34,39)(H,35,40)(H,36,38)/t24-,25+,26+,29+/m1/s1
• InChI Key： SBXQRIQMHKPGQA-NVGWLYTESA-N
• SMILES： CC(C)C(C(=O)NCCOC)NC(=O)C(CC1=CC2=C(C=C1)OCO2)CC(C(CC3=CC=CC=C3)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 613.33651
• Monoisotopic Mass: 613.33631547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 44
• Rotatable Bond Count: 17
• Complexity: 904
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144Ų
• XLogP3: 4.3

Experimental Properties

• PSA: 144.45